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For Researchers, Scientists, and Drug Development Professionals

Abstract: 1H-Pyrazole-4-carboxylic acid and its hydrated form are pivotal heterocyclic building

blocks in modern chemical and pharmaceutical research. Possessing a unique aromatic

system with two adjacent nitrogen atoms, the pyrazole scaffold offers a versatile platform for

developing a wide array of bioactive molecules. Its structural rigidity, capacity for hydrogen

bonding, and favorable physicochemical properties have established it as a privileged scaffold

in medicinal chemistry. This guide provides an in-depth exploration of the chemical identity,

synthesis, key applications, and safety considerations of 1H-pyrazole-4-carboxylic acid
hydrate, offering field-proven insights for professionals in drug discovery and development.

Core Chemical Identity and Physicochemical
Properties
The foundational step in utilizing any chemical compound is a thorough understanding of its

identity and properties. While often referred to interchangeably in literature, it is crucial to

distinguish between the anhydrous and hydrated forms.
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CAS Number:

1H-Pyrazole-4-carboxylic acid hydrate: 1209620-58-5[1]

1H-Pyrazole-4-carboxylic acid (Anhydrous): 37718-11-9[2][3][4]

Molecular Formula: C₄H₄N₂O₂[2][3]

Molecular Weight: 112.09 g/mol (anhydrous)[2][3]

Common Synonyms: 4-Carboxypyrazole, Pyrazole-4-carboxylic Acid[3][5]

The structure features a five-membered aromatic ring containing two adjacent nitrogen atoms,

with a carboxylic acid group at the 4-position. This arrangement allows the molecule to act as

both a hydrogen bond donor and acceptor, a critical feature for molecular recognition in

biological systems.

Physicochemical Data Summary

Property Value Source(s)

Appearance White to cream powder [4]

Melting Point 281-283 °C [5]

IUPAC Name 1H-pyrazole-4-carboxylic acid [3][4]

InChI Key
IMBBXSASDSZJSX-

UHFFFAOYSA-N
[3][4][5]

SMILES C1=C(C=NN1)C(=O)O [3]

Synthesis and Reaction Mechanisms
The synthesis of pyrazole-4-carboxylic acids and their esters is well-established, with the

Vilsmeier-Haack reaction being a prominent and efficient methodology. This reaction is favored

for its use of readily available starting materials and its high yields.[6][7]
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Causality of Experimental Choice: The Vilsmeier reagent, a chloromethyleniminium ion typically

formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is a potent

electrophile. It selectively attacks the active methylene carbon of β-keto ester hydrazones,

initiating a cyclization cascade that results in the stable pyrazole ring system.[6] This method is

highly efficient for creating the C4-carboxy functionality directly.

Detailed Experimental Protocol: Vilsmeier Cyclization of Hydrazones

This protocol describes a general method for synthesizing 1H-pyrazole-4-carboxylic acid

esters, which can subsequently be hydrolyzed to the target carboxylic acid.[6][7]

Reagent Preparation: In a fume hood, add phosphorus oxychloride (POCl₃, 0.003 mol)

dropwise to an ice-cold, stirred solution of the starting hydrazone (0.001 mol) in dry

dimethylformamide (DMF, 4 mL). The dropwise addition is critical to control the exothermic

reaction.

Reaction: Allow the reaction mixture to warm to room temperature and then heat at 70-80°C

for approximately 4 hours. The elevated temperature drives the cyclization to completion.

Quenching and Precipitation: Carefully pour the resulting mixture onto crushed ice. This step

quenches the reaction and precipitates the crude product.

Neutralization: Neutralize the mixture with a dilute sodium hydroxide (NaOH) solution. This

step is essential for ensuring the product is in its desired form and for aiding precipitation.

The product, a pale yellow solid, should precipitate upon standing overnight.[6][7]

Purification: The crude product is then purified using column chromatography on silica gel

with an appropriate solvent system (e.g., ethyl acetate/petroleum ether) to yield the pure

pyrazole ester.[6][7]

Hydrolysis (to Acid): The purified ester is subsequently hydrolyzed to the carboxylic acid

using standard conditions, such as refluxing with aqueous NaOH, followed by acidic workup

to protonate the carboxylate.

Microwave-Assisted Synthesis: A modern variation involves subjecting the reaction mixture to

microwave irradiation after the addition of POCl₃. This technique significantly reduces the
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reaction time (to minutes) and often increases the product yield, making it a preferred method

for rapid synthesis.[6][7]

Figure 2: General Workflow for Vilsmeier Synthesis
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Applications in Research and Drug Development
The pyrazole ring is a bioisostere for other aromatic systems like benzene or imidazole, often

leading to improved potency and better physicochemical properties such as solubility and

lipophilicity.[8] This makes 1H-pyrazole-4-carboxylic acid a highly valuable scaffold.

Agrochemicals: The compound is a key intermediate in the synthesis of modern fungicides

that act by inhibiting succinate dehydrogenase (SDHI).[9] Its derivatives are also used to

develop novel herbicides and pesticides, contributing to crop protection.[10]

Pharmaceuticals: Pyrazole derivatives exhibit a vast range of biological activities, including

anti-inflammatory, anticancer, antimicrobial, antidepressant, and antiviral properties.[11][12]

[13]

Anti-inflammatory Agents: The scaffold is present in several non-steroidal anti-

inflammatory drugs (NSAIDs).[12]

Oncology: Pyrazole-containing compounds are being studied in the fight against cancer,

with some derivatives showing significant efficacy against glioblastoma.[7][11]

Metabolic Diseases: Y-700, a potent xanthine oxidoreductase inhibitor developed from this

core structure, has applications in treating conditions related to high uric acid levels.[14]

CNS Disorders: The pyrazole core was instrumental in developing inverse agonists for the

CB1 cannabinoid receptor, which have been investigated for various neurological and

metabolic conditions.[8][14]
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Figure 3: Role as a Versatile Chemical Scaffold
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Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 1H-pyrazole-4-carboxylic acid hydrate is

essential for ensuring researcher safety. The primary hazards are related to irritation.[2][3]

GHS Hazard Classification

Hazard Statement Code Description Source(s)

Skin Irritation H315 Causes skin irritation [2][15][16]

Eye Irritation H319
Causes serious eye

irritation
[2][15][16]

Respiratory Irritation H335
May cause respiratory

irritation
[2][15][16]

Self-Validating Safety Protocol:

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust.[15][17]

Personal Protective Equipment (PPE):
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected prior to use.[2][17]

Eye Protection: Use tightly fitting safety goggles or a face shield.[15][17]

Skin and Body: Wear a lab coat and ensure skin is not exposed.[15]

Handling: Avoid dust formation.[2] Do not eat, drink, or smoke when using this product. Wash

hands thoroughly after handling.[15]

First Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2][15]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

[15]

If Inhaled: Move person to fresh air. Call a physician if you feel unwell.[16]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place.[16]

Conclusion
1H-Pyrazole-4-carboxylic acid hydrate is more than just a chemical reagent; it is a strategic

tool for innovation in science. Its robust synthesis, versatile reactivity, and the proven biological

activity of its derivatives make it an indispensable scaffold for researchers in agrochemicals

and pharmaceuticals. A comprehensive understanding of its properties, synthesis, and safe

handling procedures, as outlined in this guide, empowers scientists to fully leverage its

potential in developing next-generation fungicides, life-saving therapeutics, and advanced

materials.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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